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Compound of Interest

Compound Name: Anticancer agent 201

Cat. No.: B12380469

Application Notes and Protocols: Anticancer
Agent ONC201

For Researchers, Scientists, and Drug Development Professionals

Introduction

ONC201, also known as dordaviprone, is a first-in-class small molecule inhibitor of the G
protein-coupled dopamine receptor D2 (DRD2) and an allosteric agonist of the mitochondrial
caseinolytic protease P (ClpP).[1][2] Its mechanism of action involves the induction of the
integrated stress response, leading to the upregulation of TNF-related apoptosis-inducing
ligand (TRAIL) and its death receptor 5 (DR5), ultimately triggering apoptosis in cancer cells.[1]
[3][4] ONC201 has shown promise in preclinical and clinical studies for various cancers,
particularly high-grade gliomas.[2][5] This document provides detailed protocols for the
preparation and storage of ONC201 stock solutions to ensure its stability and efficacy in
research settings.

Data Presentation
Table 1: Solubility and Storage of ONC201
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Parameter Details Source(s)
Synonyms Dordaviprone, TIC10 [1][6]

Form Powder [7]

Storage (Powder) -20°C for up to 3 years [7]

Storage (in Solvent) -80°C for up to 1 year [7]

Shipping

Ambient temperature or with 7]
blue ice

Solvents for Stock Solution

DMSO [7]

In Vivo Formulation

DMSO + 30% PEG300 + 5%
Tween 80 + 60% [7]
Saline/PBS/ddH20

Table 2: Stability of ONC201

Condition Stability Profile Source(s)
Hydrolytic Stress Stable [6]
Thermal Stress (Solid) Stable [6]

Oxidative Stress

Sensitive; degradation
observed in the presence of [6][8]

hydrogen peroxide.

Photolytic Stress

Sensitive to light irradiation;

[6](8]

degradation observed.

pH Dependence

More stable in acidic
conditions (pH < 6) against [8]

oxidation and photo-oxidation.

Experimental Protocols
Protocol 1: Preparation of ONC201 Stock Solution (10

mM in DMSO)
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Materials:

ONC201 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or clear tubes wrapped in aluminum foll

Vortex mixer

Calibrated pipettes
Procedure:

e Pre-weighing Preparation: Allow the ONC201 powder vial to equilibrate to room temperature
before opening to prevent condensation.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of ONC201 powder.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out the appropriate mass
based on its molecular weight.

 Dissolution: Add the calculated volume of anhydrous DMSO to the ONC201 powder. For a
10 mM stock solution, if you weighed X mg of ONC201 (Molecular Weight: Y g/mol ), the
volume of DMSO would be (X /Y) * 100 pL.

e Mixing: Vortex the solution until the ONC201 is completely dissolved. Gentle warming in a
37°C water bath for 10-15 minutes can aid dissolution if necessary.[9]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to minimize freeze-thaw cycles and light exposure. Store the
aliquots at -80°C for long-term storage (up to 1 year).[7]

Note: The final concentration of DMSO in cell culture media should be kept low (typically
<0.5%) to avoid solvent-induced toxicity.[10]

Visualizations
Signaling Pathway of ONC201
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Caption: ONC201 signaling pathway leading to apoptosis.

Experimental Workflow for In Vitro Cytotoxicity Assay
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Caption: Workflow for determining ONC201 cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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